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Compound of Interest

2-Chloro-5-fluorobenzenesulfonyl!
Compound Name:
chloride

Cat. No.: B1355057

An In-Depth Technical Guide to the Safe Handling of 2-Chloro-5-fluorobenzenesulfonyl
Chloride

This document provides a comprehensive technical guide for the safe handling, storage, and
disposal of 2-Chloro-5-fluorobenzenesulfonyl chloride (CAS No. 82875-86-3). It is intended
for researchers, chemists, and drug development professionals who utilize this reactive
intermediate in laboratory and pilot-scale synthesis. The protocols and recommendations
herein are synthesized from authoritative safety data sheets and established chemical hygiene
practices to ensure user safety and experimental integrity.

Introduction: A Profile of a Key Synthetic Building
Block

2-Chloro-5-fluorobenzenesulfonyl chloride is an aromatic organic compound featuring a
sulfonyl chloride functional group, making it a valuable and highly reactive intermediate.[1] Its
molecular structure, which includes both chlorine and fluorine atoms on the benzene ring,
allows it to serve as a critical building block in the synthesis of a wide array of pharmaceuticals
and agrochemicals.[1][2] Specifically, it is a precursor for novel heterocyclic compounds with
potential antitumor activity and is used in the development of sulfonylurea herbicides.[1]
However, the very reactivity that makes this compound synthetically useful also renders it
hazardous. This guide is designed to provide the necessary framework for its safe and effective
use.
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Section 1: Physicochemical Properties & Reactivity
Profile

A thorough understanding of a chemical's properties is fundamental to anticipating its behavior
and handling it safely. The reactivity of 2-Chloro-5-fluorobenzenesulfonyl chloride is
dominated by the electrophilic sulfur atom in the sulfonyl chloride group, making it highly
susceptible to nucleophilic attack.

Property Value Source(s)
CAS Number 82875-86-3 [1][3]
Molecular Formula CeHs3CIl2FO2S [11[31[4]
Molecular Weight 229.06 g/mol [11[3]
Appearance Solid powder, may be beige [5]

Melting Point 41-44 °C [1]

Boiling Point 205 °C at 10 Torr [6]

IUPAC Name 2-chloro-5- 3]

fluorobenzenesulfonyl chloride

Core Reactivity: Moisture Sensitivity and Hydrolysis

The most critical reactive characteristic of 2-Chloro-5-fluorobenzenesulfonyl chloride is its
sensitivity to moisture.[1] It readily reacts with water in a hydrolysis reaction to form the
corresponding 2-chloro-5-fluorobenzenesulfonic acid and corrosive hydrochloric acid (HCI).[1]
This reaction is the primary reason for its classification as a corrosive substance and
underscores the necessity of handling it in a dry environment and storing it under anhydrous
conditions.
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Hydrolysis of 2-Chloro-5-fluorobenzenesulfonyl chloride

@-ChIoro-5-fluorobenzenesulfonyl chlorida

Reaction
Forms Borms
Corrosive Products

[Z-ChIoro-5-fluorobenzenesulfonic Ac@ [Hydrochloric Acid (HCID

Click to download full resolution via product page
Caption: Reaction pathway for the hydrolysis of the title compound.
Incompatibilities
To prevent hazardous reactions, this compound must be kept away from:
o Water/Moisture: As detailed above, leads to the formation of corrosive acids.[1][7]
e Strong Bases: Can cause vigorous or violent reactions.[7][8]
e Strong Oxidizing Agents: May lead to exothermic reactions.[7]

e Alcohols and Amines: Will react readily to form sulfonate esters and sulfonamides,
respectively. This is often the intended reaction but must be controlled.[1][7]

Section 2: Hazard Identification & GHS
Classification
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This compound is classified as hazardous under the Globally Harmonized System (GHS).[8]
The primary danger is its corrosive nature.

Hazard Class GHS Pictogram Signal Word Hazard Statement

) ) H314: Causes severe
Skin Corrosion / _ _
o GHSO05 (Corrosion) Danger skin burns and eye
Irritation, Category 1B
damage.

Source(s):[3]

In the event of a fire, this compound may decompose to release highly toxic and irritating
gases, including carbon oxides, sulfur oxides, hydrogen chloride, and hydrogen fluoride.[9]

Section 3: Engineering Controls & Personal
Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and robust PPE, is
mandatory.

Engineering Controls

e Chemical Fume Hood: All handling of 2-Chloro-5-fluorobenzenesulfonyl chloride,
including weighing and transfers, must be conducted inside a certified chemical fume hood
to prevent inhalation of dust or vapors.[3][9]

o Ventilation: The laboratory must be well-ventilated to disperse any fugitive emissions.[9]

 Emergency Equipment: A safety shower and eyewash station must be located in the
immediate vicinity of the workstation and be regularly tested.[8][10]

Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent contact with this corrosive material.

o Eye and Face Protection: Tightly fitting safety goggles are required at a minimum. A full-face
shield must be worn over safety goggles when handling quantities greater than a few grams
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or when there is a heightened risk of splashing.[11]

o Hand Protection: Chemically resistant gloves are mandatory. Nitrile gloves provide
insufficient protection for anything beyond incidental contact. For direct handling or risk of
immersion, butyl rubber or laminate gloves are recommended. Gloves must be inspected for
integrity before each use and removed using the proper technique to avoid skin
contamination.[11][12]

o Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are
required. For larger-scale operations, a chemically resistant apron or full-body suit may be
necessary.[11]

o Respiratory Protection: If there is a risk of dust generation that cannot be controlled by a
fume hood, a NIOSH-approved respirator with a P100 (HEPA) filter for particulates is
required.

Section 4: Standard Operating Procedures for
Handling & Storage

Adherence to strict protocols is essential for the safe day-to-day use of this chemical.

Safe Handling Workflow
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1. Preparation
- Verify fume hood function
- Don full PPE
- Prepare spill kit

2. Aliquoting
- Work in fume hood
- Use non-sparking tools
- Minimize dust creation

3. Reaction
- Add reagent slowly
- Maintain inert atmosphere
- Monitor temperature

4. Decontamination
- Clean equipment carefully
- Dispose of waste properly

5. Storage
- Tightly seal container
- Place in desiccator
- Store in designated cabinet

Click to download full resolution via product page

Caption: A standard workflow for safely handling the reagent.

Storage Requirements

Proper storage is critical to maintaining the chemical's integrity and preventing hazardous
situations.

« Container: Keep in the original, tightly sealed container.[11]
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Atmosphere: Due to its moisture sensitivity, the compound must be stored in a dry
environment. A desiccator cabinet is the minimum requirement.[7] For long-term storage,
keeping the container inside a sealed bag with a desiccant or under an inert atmosphere
(e.g., nitrogen or argon) is best practice.

Location: Store in a cool, dry, well-ventilated area designated for corrosive solids.[11] Keep it
segregated from incompatible materials, particularly bases, oxidizing agents, and water.[7]

Access: The storage area should be locked or otherwise accessible only to authorized and
trained personnel.[8]

Section 5: Emergency Response Protocols

Immediate and correct action is vital in the event of an exposure or spill.

First-Aid Measures

General Advice: Move the victim from the danger zone. Show this safety data sheet to the
attending physician. First responders must protect themselves from exposure.[9]

Skin Contact: Immediately remove all contaminated clothing and shoes.[8] Flush the affected
skin with copious amounts of water for at least 15 minutes, preferably under a safety shower.
[9] Seek immediate medical attention.[9]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[8][9] Remove contact lenses if present and easy to do. It is critical to seek
immediate attention from an ophthalmologist.

Inhalation: Move the person to fresh air.[9] If breathing is difficult, provide oxygen. If the
person is not breathing, begin artificial respiration (do not use the mouth-to-mouth method).
[5][8] Seek immediate medical attention.

Ingestion: Rinse the mouth thoroughly with water.[8][9] DO NOT induce vomiting, as this
creates a significant risk of perforating the esophagus or stomach.[13] Never give anything
by mouth to an unconscious person.[8] Seek immediate medical attention.

Spill Response Protocol
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This protocol is for small, incidental laboratory spills (<100g) by trained personnel. For larger
spills, or any spill you are not comfortable or equipped to handle, evacuate the area and
contact emergency services.
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Spill Detected

Assess Situation
Is it a major spill?
Is anyone injured?

No (Minor Spill)

Don Full PPE
(Respirator, Face Shield,
Laminate Gloves, Apron)

Evacuate Area &
Call Emergency Services

Contain Spill
Use inert absorbent
(e.g., sand, vermiculite)
to build a dike

Cover and Absorb
Work from outside in.
Do NOT use water.

Collect Waste
Sweep into a labeled,
sealable container for

hazardous waste

Decontaminate Area
Wipe spill zone with a cloth,
then soap and water.
Collect all materials as waste.

Restock Spill Kit &
Report Incident

Click to download full resolution via product page

Caption: Decision and action tree for spill response.
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Step-by-Step Spill Cleanup:

Alert & Evacuate: Alert personnel in the immediate area. Evacuate all non-essential
personnel.[14][15]

Protect Yourself: Don the appropriate PPE as detailed above, including respiratory
protection, a face shield, and heavy-duty gloves.[14]

Contain: Prevent the spill from spreading by creating a barrier around it with a dry, inert, non-
combustible absorbent material like sand, vermiculite, or a commercial acid spill neutralizer.
[16][17] Do not use combustible materials like paper towels.[17]

Absorb: Gently cover the spill with more absorbent material, working from the outside edges
inward.[15][16]

Collect: Once the material is fully absorbed, carefully sweep it up using non-sparking tools
and place it into a clearly labeled, sealable container for hazardous waste.[16][17]

Decontaminate: Wipe the spill area with a damp cloth (use water cautiously), followed by
soap and water. All cleaning materials must also be collected and disposed of as hazardous
waste.[14][16]

Dispose & Report: Dispose of the waste container according to your institution's hazardous
waste procedures.[8] Report the incident to your supervisor or environmental health and
safety office.

Section 6: Waste Disposal

All materials contaminated with 2-Chloro-5-fluorobenzenesulfonyl chloride, including empty
containers, reaction residues, and spill cleanup debris, must be treated as hazardous waste.

o Containers: Do not rinse empty containers into the drain. They should be sealed and
disposed of via the institutional hazardous waste program.

o Waste Stream: Keep waste containing this chemical separate from other waste streams.
Never mix it with incompatible waste, especially aqueous or basic solutions.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2017/11/Chemical-Spill-Cleanup-SWP.pdf
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://riskmanagement.sites.olt.ubc.ca/files/2017/11/Chemical-Spill-Cleanup-SWP.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2017/11/Chemical-Spill-Cleanup-SWP.pdf
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2017/11/Chemical-Spill-Cleanup-SWP.pdf
https://www.fishersci.com/store/msds?partNumber=TL00339DA&productDescription=2-CHLORO-5-%28TRIFLUOROMET+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1355057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Regulations: All disposal must be carried out in strict accordance with all applicable local,
state, and federal regulations.[5] Do not allow the product to enter drains or waterways.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b1355057#2-chloro-5-fluorobenzenesulfonyl-chloride-safety-and-handling
https://www.benchchem.com/product/b1355057#2-chloro-5-fluorobenzenesulfonyl-chloride-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1355057?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

